Cas no 917567-36-3 (Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester)

917567-36-3 structure
Product name:Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester
Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester
- tert-butyl 4-butanoylbenzoate
- 917567-36-3
- DTXSID20847358
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- Inchi: InChI=1S/C15H20O3/c1-5-6-13(16)11-7-9-12(10-8-11)14(17)18-15(2,3)4/h7-10H,5-6H2,1-4H3
- InChI Key: NFQAGWVHTHQTHI-UHFFFAOYSA-N
- SMILES: CCCC(=O)C1=CC=C(C=C1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 248.14124450g/mol
- Monoisotopic Mass: 248.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 43.4Ų
Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester Related Literature
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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5. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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